3-Triisopropylsilyl-2-propyn-1-OL
Overview
Description
3-Triisopropylsilyl-2-propyn-1-OL is an organic compound with the molecular formula C12H24OSi. It has an average mass of 212.404 Da and a monoisotopic mass of 212.159637 Da .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, similar compounds are often synthesized through reactions involving acetylene and formaldehyde .Molecular Structure Analysis
The molecular structure of this compound consists of a propynol group (propargyl alcohol) with a triisopropylsilyl group attached .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 212.408 and a molecular formula of C12H24OSi .Scientific Research Applications
Synthesis Reagents
3-Triisopropylsilyl-2-propyn-1-ol serves as a useful reagent in organic synthesis. Lithio reagents derived from this compound are effective for the synthesis of Z or E terminal enyne units and for carbon-carbon bond formation with various substrates like halides, aldehydes, ketones, epoxides, and α,β-enones (Corey & Rücker, 1982).
Creation of Fluorescent Derivatives
This compound undergoes regio- and stereoselective homocoupling and cyclization processes, which are important for creating fluorescent dihydrofuran derivatives. This transformation is facilitated in the presence of rhodium catalysts, making it a valuable step in the synthesis of compounds with fluorescence applications (Funayama et al., 2005).
Nucleophilic Building Block
As a functionalized nucleophilic C3 building block, it forms CC bonds with a variety of carbon electrophiles, showcasing its versatility in synthetic organic chemistry (Rücker, 2001).
Organometallic Studies
In organometallic chemistry, compounds like tris(triisopropylsilyl)silane, derived from this compound, have been synthesized and studied for their structural and reactivity properties. Such compounds have applications in reactions involving insertion into H-Si bonds and addition to π-bonds of olefins, alkynes, and dienes (Gaspar et al., 1999).
Synthesis of Polyacetylene Compounds
The compound has been used in the synthesis of polyacetylene natural products, highlighting its role in the creation of complex organic molecules with potential pharmaceutical applications (Machado et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
3-tri(propan-2-yl)silylprop-2-yn-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24OSi/c1-10(2)14(11(3)4,12(5)6)9-7-8-13/h10-13H,8H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXKJNJIXUXXARU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C#CCO)(C(C)C)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24OSi | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101267086 | |
Record name | 3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101267086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104493-07-4 | |
Record name | 3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=104493-07-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[Tris(1-methylethyl)silyl]-2-propyn-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101267086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.